Oxamyl
Oxamyl
Oxamyl is a carbamate pesticide and an inhibitor of acetylcholinesterase (AChE; IC50 = 1.67 μM for C. gigas enzyme). It is nematocidal, decreasing the number of P. penetrans and M. hapla per gram of alfalfa (M. sativa) root when applied to seeds at a concentration of 50 mg/ml. Oxamyl (50 and 100 μg/ml) is also toxic to citrus nematode (T. semipenetrans) larvae. In vivo, oxamyl (2.1 and 3.5 mg/kg) inhibits plasma and brain AChE, as well as liver glucose-6-phosphatase and succinic acid dehydrogenase, and reduces body weight gain in rats. Formulations containing oxamyl have been used to control nematode infestation of field crops.
Oxamyl is a white, crystalline solid, with slight sulfurous odor. Used as an insecticide, nematicide and acaricide on many field crops, vegetables, fruits, and ornamentals. (EPA, 1998)
Oxamyl is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide, an acaricide, an antinematodal drug and an agrochemical. It derives from a methylcarbamic acid.
Oxamyl is a white, crystalline solid, with slight sulfurous odor. Used as an insecticide, nematicide and acaricide on many field crops, vegetables, fruits, and ornamentals. (EPA, 1998)
Oxamyl is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide, an acaricide, an antinematodal drug and an agrochemical. It derives from a methylcarbamic acid.
Brand Name:
Vulcanchem
CAS No.:
23135-22-0
VCID:
VC20845973
InChI:
InChI=1S/C7H13N3O3S/c1-8-7(12)13-9-5(14-4)6(11)10(2)3/h1-4H3,(H,8,12)/b9-5-
SMILES:
CNC(=O)ON=C(C(=O)N(C)C)SC
Molecular Formula:
C7H13N3O3S
Molecular Weight:
219.26 g/mol
Oxamyl
CAS No.: 23135-22-0
Cat. No.: VC20845973
Molecular Formula: C7H13N3O3S
Molecular Weight: 219.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Oxamyl is a carbamate pesticide and an inhibitor of acetylcholinesterase (AChE; IC50 = 1.67 μM for C. gigas enzyme). It is nematocidal, decreasing the number of P. penetrans and M. hapla per gram of alfalfa (M. sativa) root when applied to seeds at a concentration of 50 mg/ml. Oxamyl (50 and 100 μg/ml) is also toxic to citrus nematode (T. semipenetrans) larvae. In vivo, oxamyl (2.1 and 3.5 mg/kg) inhibits plasma and brain AChE, as well as liver glucose-6-phosphatase and succinic acid dehydrogenase, and reduces body weight gain in rats. Formulations containing oxamyl have been used to control nematode infestation of field crops. Oxamyl is a white, crystalline solid, with slight sulfurous odor. Used as an insecticide, nematicide and acaricide on many field crops, vegetables, fruits, and ornamentals. (EPA, 1998) Oxamyl is a carbamate ester. It has a role as an EC 3.1.1.7 (acetylcholinesterase) inhibitor, a carbamate insecticide, an acaricide, an antinematodal drug and an agrochemical. It derives from a methylcarbamic acid. |
|---|---|
| CAS No. | 23135-22-0 |
| Molecular Formula | C7H13N3O3S |
| Molecular Weight | 219.26 g/mol |
| IUPAC Name | methyl (1Z)-2-(dimethylamino)-N-(methylcarbamoyloxy)-2-oxoethanimidothioate |
| Standard InChI | InChI=1S/C7H13N3O3S/c1-8-7(12)13-9-5(14-4)6(11)10(2)3/h1-4H3,(H,8,12)/b9-5- |
| Standard InChI Key | KZAUOCCYDRDERY-UITAMQMPSA-N |
| Isomeric SMILES | CNC(=O)O/N=C(/C(=O)N(C)C)\SC |
| SMILES | CNC(=O)ON=C(C(=O)N(C)C)SC |
| Canonical SMILES | CNC(=O)ON=C(C(=O)N(C)C)SC |
| Boiling Point | Decomposes on distillation |
| Colorform | White crystalline solid Colorless crystals |
| Melting Point | 212 to 216 °F Pure compound changes to different form upon melting, with a melting point of 226 to 230° F. (EPA, 1998) 100-102 °C, changes to a different crystalline form, mp 108-110 °C |
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